Cas no 84-01-5 (10H-Phenothiazine-10-propanamine,2-chloro-N,N-diethyl-)
84-01-5 structure
Product Name:10H-Phenothiazine-10-propanamine,2-chloro-N,N-diethyl-
CAS No:84-01-5
MF:C19H23ClN2S
MW:346.917322397232
CID:723303
PubChem ID:65750
Update Time:2025-04-19
10H-Phenothiazine-10-propanamine,2-chloro-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine-10-propanamine,2-chloro-N,N-diethyl-
- [3-(2-chloro-phenothiazin-10-yl)-propyl]-diethyl-amine
- 2-chloro-10-{3-(diethylamino)propyl}phenothiazine
- Chlorproethazin
- Chlorproethazine
- Chlorproethazine [INN]
- Chlorproethazinum [INN-Latin]
- Clorproetazina [INN-Spanish]
- Diaethyl-[3-(2-chlor-phenothiazin-10-yl)-propyl]-amin
- diethyl-[3-(2-chloro-phenothiazin-10-yl)-propyl]-amine
- EINECS 201-510-8
- Neuriplege
- RP 4909
- 2-Chloro-10-(3-diethylaminopropyl)phenothiazine
- Chlorproethazinum
- DTXSID80232882
- 10H-Phenothiazine-10-propanamine, 2-chloro-N,N-diethyl-
- 84-01-5
- D07308
- DBOUGBAQLIXZLV-UHFFFAOYSA-N
- AKOS001637330
- DB13382
- Chlorproethazine (INN)
- CHEMBL52125
- Oprea1_512938
- Phenothiazine, 2-chloro-10-(3-(diethylamino)propyl)-
- NSC_65750
- MFCD00867688
- L000840
- BDBM86724
- SCHEMBL149201
- 960NX27Z07
- Clorproetazina
- UNII-960NX27Z07
- NS00009848
- CAS_84-01-5
- Q610084
- CHLORPROETHAZINE [MI]
- CHLORPROETHAZINE [WHO-DD]
- FT-0623714
- CHEBI:135464
-
- Inchi: 1S/C19H23ClN2S/c1-3-21(4-2)12-7-13-22-16-8-5-6-9-18(16)23-19-11-10-15(20)14-17(19)22/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3
- InChI Key: DBOUGBAQLIXZLV-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN(CC)CC
Computed Properties
- Exact Mass: 346.12700
- Monoisotopic Mass: 346.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 31.8A^2
Experimental Properties
- Density: 1.1206 (rough estimate)
- Melting Point: 153-156°C
- Boiling Point: 211°C (rough estimate)
- Refractive Index: 1.6000 (estimate)
- PSA: 31.78000
- LogP: 5.73960
10H-Phenothiazine-10-propanamine,2-chloro-N,N-diethyl- Customs Data
- HS CODE:2934300000
- Customs Data:
China Customs Code:
2934300000Overview:
2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
10H-Phenothiazine-10-propanamine,2-chloro-N,N-diethyl- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
84-01-5 (10H-Phenothiazine-10-propanamine,2-chloro-N,N-diethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent